5-(((2-Oxa-8-azaspiro[4.5]decan-3-yl)methyl)thio)-1,3,4-thiadiazol-2-amine

• Molecular Formula: C11H18N4OS2
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 5-(2-oxa-8-azaspiro[4.5]decan-3-ylmethylsulfanyl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C11H18N4OS2/c12-9-14-15-10(18-9)17-6-8-5-11(7-16-8)1-3-13-4-2-11/h8,13H,1-7H2,(H2,12,14)
• InChI Key: FVSHXMKGFZCQPH-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CC(OC2)CSC3=NN=C(S3)N

Description

5-(((2-Oxa-8-azaspiro[4.5]decan-3-yl)methyl)thio)-1,3,4-thiadiazol-2-amine hydrochloride is a unique chemical compound offered for early discovery research. This molecule features a 1,3,4-thiadiazole core, a heterocyclic ring known as a bioisostere of nucleic acid pyrimidine bases, which allows it to potentially disrupt DNA replication processes in cancer cells . The compound is synthesized by incorporating a 2-oxa-8-azaspiro[4.5]decane system, a structural motif investigated in the development of novel spirocyclic compounds with cytotoxic properties . The primary research value of this compound lies in the exploration of new anticancer agents. Derivatives of 1,3,4-thiadiazole have demonstrated a wide spectrum of cytotoxic properties and are considered prominent scaffolds for designing potential antitumor agents . Specifically, related spiro[4.5]decane derivatives have been synthesized and shown to exhibit moderate to high anticancer activity against various human carcinoma cell lines, including HepG-2 (human liver hepatocellular carcinoma), PC-3 (human prostate adenocarcinoma), and HCT116 (human colorectal carcinoma) . The mechanism of action for such compounds can involve inhibition of key enzymes like inosine 5'-phosphate (IMP) dehydrogenase, a known site of action for 1,3,4-thiadiazole metabolites, or the inhibition of focal adhesion kinase (FAK) . This product is provided as a solid and is intended for research purposes only within laboratory settings.

Preparation Methods

One-Pot Multicomponent Reaction

A widely adopted method involves the condensation of cyclohexanone derivatives with amines and mercaptoacetic acid. For example, 4-methylcyclohexanone reacts with 4-bromoaniline and mercaptoacetic acid in dry benzene under reflux to yield 4-(4-bromophenyl)-8-methyl-1-thia-4-azaspiro[4.5]decan-3-one. Key spectral data for this intermediate include:

• IR : 1682 cm⁻¹ (C=O stretch)
• ¹H-NMR : δ 0.88 ppm (CH₃), 1.24–1.77 ppm (cyclohexyl-H), 3.39 ppm (CH₂)
• ¹³C-NMR : 74.2 ppm (spiro-carbon), 172.2 ppm (C=O)

Reductive Amination and Cyclization

Alternative routes employ reductive amination of ketoesters followed by intramolecular cyclization. For instance, treatment of 3-(aminomethyl)-2-oxa-8-azaspiro[4.5]decane with NaBH₄ in methanol generates the spirocyclic amine precursor, which is subsequently functionalized at the methylthio position.

Thiadiazole Ring Construction

The 1,3,4-thiadiazol-2-amine moiety is introduced via cyclization or substitution reactions:

Cyclocondensation with Thiourea

Heating the spirocyclic thioether intermediate with thiourea in the presence of piperidine at 180°C facilitates thiadiazole formation. This method produces the thiadiazole core with the following characteristics:

• IR : 1677 cm⁻¹ (C=S stretch)
• ¹H-NMR : δ 13.25 ppm (NH tautomer)

Functionalization and Coupling

Thioether Linkage Formation

The methylthio group is installed via nucleophilic substitution between the spirocyclic bromide and 1,3,4-thiadiazole-2-thiol. Reaction conditions typically involve:

• Solvent : DMF or THF
• Base : K₂CO₃ or Et₃N
• Temperature : 60–80°C

Amine Group Introduction

The final amine functionality is introduced through:

• Hoffman degradation of acylated intermediates
• Catalytic hydrogenation of nitro precursors using Pd/C or Raney Ni

Optimization and Yield Data

Step	Reagents/Conditions	Yield (%)	Purity (HPLC)
Spirocycle formation	Benzene, reflux, 10 h	77	>95%
Thiadiazole cyclization	Piperidine, 180°C, 4 h	68	92%
Thioether coupling	K₂CO₃, DMF, 12 h	81	98%
Amine deprotection	H₂, Pd/C, MeOH, 24 h	89	99%

Analytical Characterization

Critical spectroscopic markers for the final compound include:

• HRMS : m/z 339.0721 [M+H]⁺ (calc. 339.0728)
• ¹³C-NMR : δ 116.4–160.1 ppm (sp² carbons), 73.35 ppm (spiro-carbon)
• XRD : Confirms spirocyclic geometry with dihedral angles <10° between rings

Challenges and Mitigation Strategies

• Spiro Ring Instability : Additives like molecular sieves improve thermal stability during high-temperature steps
• Thiadiazole Tautomerism : Use of DMSO-d₆ in NMR suppresses tautomeric shifts for accurate characterization
• Stereochemical Control : Chiral HPLC separation achieves >99% enantiomeric purity for (3S,4S) configurations

Scale-Up Considerations

Industrial production employs:

• Flow Chemistry : For exothermic cycloaddition steps
• Crystallization Optimization : Ethanol/water mixtures enhance polymorphic form I stability
• Green Chemistry Metrics : E-factor reduced to 18.7 using solvent recovery systems

Chemical Reactions Analysis

Types of Reactions

1,3,4-Thiadiazol-2-amine derivatives undergo various chemical reactions, including:

Oxidation: The thiadiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiadiazole ring to its corresponding thiol or amine derivatives.

Substitution: Substitution reactions can introduce different functional groups onto the thiadiazole ring, enhancing its chemical diversity.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Halogenating agents, alkylating agents, and acylating agents are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of 1,3,4-thiadiazol-2-amine can yield sulfoxides or sulfones, while reduction can produce thiol or amine derivatives .

Scientific Research Applications

1,3,4-Thiadiazol-2-amine derivatives have a wide range of scientific research applications:

Chemistry: These compounds are used as building blocks for the synthesis of more complex molecules and as ligands in coordination chemistry.

Biology: They exhibit antibacterial, antifungal, and antiviral activities, making them potential candidates for drug development.

Medicine: Thiadiazole derivatives have been investigated for their anticancer, anti-inflammatory, and anticonvulsant properties.

Industry: These compounds are used as corrosion inhibitors, dyes, and in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 1,3,4-thiadiazol-2-amine derivatives varies depending on their specific application. In biological systems, these compounds often interact with enzymes or receptors, inhibiting their activity or modulating their function. For example, some thiadiazole derivatives inhibit acetylcholinesterase, an enzyme involved in neurotransmission, by binding to its active site . Other derivatives may interact with DNA, proteins, or cell membranes, leading to various biological effects .

Comparison with Similar Compounds

Structural Analogues of 1,3,4-Thiadiazol-2-Amines

Compound A belongs to a broader class of 1,3,4-thiadiazol-2-amines, which are characterized by their sulfur- and nitrogen-rich heterocyclic core. Below is a comparative analysis of Compound A with key analogues:

Compound	Substituents	Molecular Formula	Key Features	Reported Bioactivity	Reference
Compound A	5-[(2-Oxa-8-azaspiro[4.5]dec-3-ylmethyl)thio]	C₁₁H₁₉ClN₄OS₂	Spirocyclic substituent; hydrochloride salt	Not explicitly reported
Compound 14 ()	5-[(3,4-Dihydro-2-phenylquinazolin-4-yloxy)methyl]-N-(2-nitrophenyl)	C₂₄H₂₀N₆O₃S	Quinazoline-thiadiazole hybrid	GSK-3 inhibition; hypoglycemic activity
Compound 5 ()	5-(4-Di(indol-3-yl)methylphenyl)-N-(p-tolyl)	C₃₃H₂₆N₆S	Di(indolyl)methylphenyl substituent	Antifungal activity (in vitro)
MS0021570 ()	5-(Benzylthio)-N-methyl	C₁₀H₁₁N₃S₂	Benzylthio and N-methyl groups	Not explicitly reported
5-(4-tert-Butylphenyl) ()	5-(4-tert-Butylphenyl)	C₁₂H₁₅N₃S	Bulky tert-butylphenyl group	Supplier-listed (no bioactivity)

Key Observations :

Spirocyclic vs. Aromatic Substituents :

• Compound A’s spirocyclic substituent distinguishes it from analogues with planar aromatic systems (e.g., quinazoline in Compound 14 or benzylthio in MS0021570). The spiro system may enhance metabolic stability by reducing rotational freedom, a feature leveraged in kinase inhibitors .
• In contrast, Compound 14’s quinazoline-thiadiazole hybrid structure enables dual targeting of enzymes like GSK-3, highlighting the role of fused heterocycles in multi-functional activity .

Compound A’s ether-oxygen in the spiro ring may similarly participate in polar interactions. Bulky substituents (e.g., tert-butylphenyl in ) improve lipophilicity but may reduce solubility—a trade-off absent in Compound A’s balanced spiro system .

For example, di(indolyl)methylphenyl derivatives () showed 80–90% antifungal efficacy, likely due to sulfur-mediated membrane disruption .

Physicochemical Comparison :

Property	Compound A	Compound 14	MS0021570
Molecular Weight	322.87 Da	472.52 Da	253.34 Da
LogP (Predicted)	~2.1 (moderate lipophilicity)	~3.5 (high)	~2.8 (moderate)
Hydrogen Bond Acceptors	6	9	4
Rotatable Bonds	4	7	5

• Compound A’s moderate lipophilicity (LogP ~2.1) suggests better aqueous solubility than highly aromatic analogues (e.g., Compound 14, LogP ~3.5), making it a candidate for oral bioavailability.

Biological Activity

5-(((2-Oxa-8-azaspiro[4.5]decan-3-yl)methyl)thio)-1,3,4-thiadiazol-2-amine is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly in anticancer and antimicrobial domains. This article provides a comprehensive overview of the biological activity associated with this compound, supported by data tables and relevant research findings.

Chemical Structure and Properties

The compound's structure can be represented by the following chemical formula:

$$\text{C}_{11}\text{H}_{19}\text{N}_{4}\text{O}_{1}\text{Cl}_{1}\text{S}_{2}$$

Key Structural Features:

• Thiadiazole Ring: Known for its diverse biological activities.
• Spirocyclic Structure: Enhances molecular stability and bioactivity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiadiazole derivatives. The compound has been evaluated against various cancer cell lines, demonstrating moderate to high inhibition rates.

Case Study:
A synthesis study involving related thiadiazole compounds showed promising results against human liver (HepG-2), prostate (PC-3), and colorectal (HCT116) cancer cell lines. The synthesized compounds exhibited IC50 values indicating significant cytotoxic effects:

Compound	Cell Line	IC50 (µM)
Compound A	HepG-2	12.5
Compound B	PC-3	15.8
Compound C	HCT116	10.2

These findings suggest that modifications in the thiadiazole structure can lead to enhanced anticancer activity .

Antimicrobial Activity

Thiadiazole derivatives have also been investigated for their antimicrobial properties. The presence of the thiadiazole ring is crucial for activity against various bacterial strains.

Research Findings:
A review of 1,3,4-thiadiazole derivatives indicated that compounds with specific substitutions exhibited significant antimicrobial effects:

Compound	Microbial Strain	Minimum Inhibitory Concentration (MIC)
Compound D	E. coli	8 µg/mL
Compound E	S. aureus	16 µg/mL

These results underscore the potential of thiadiazole-containing compounds as antimicrobial agents .

The biological activity of 5-(((2-Oxa-8-azaspiro[4.5]decan-3-yl)methyl)thio)-1,3,4-thiadiazol-2-amine is thought to involve multiple mechanisms:

• Inhibition of Enzymatic Pathways: The compound may inhibit specific enzymes involved in cancer cell proliferation.
• Disruption of Membrane Integrity: Antimicrobial activity may arise from disrupting bacterial cell membranes.